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Compound of Interest

Compound Name: D-Galactose pentaacetate

Cat. No.: B020742 Get Quote

Essential Safety and Handling Guide for D-
Galactose Pentaacetate
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle D-Galactose
pentaacetate. The following procedures detail operational and disposal plans to ensure safe

handling in a laboratory setting.

Chemical and Physical Properties
D-Galactose pentaacetate is a white, crystalline solid.[1][2][3][4] While it is generally not

classified as a hazardous chemical, its toxicological properties have not been fully investigated,

warranting careful handling.[1][2] It is stable under normal laboratory conditions.[2][4]
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Property Value Citations

Physical State Solid, white powder [1][2][3][4]

Molecular Formula C₁₆H₂₂O₁₁ [2][5]

Molecular Weight 390.34 g/mol [2][5]

Melting Point 143 - 144 °C [2][4]

Solubility

Insoluble in water; Soluble in

methanol, chloroform, acetone,

and ethyl acetate.

[5][6][7][8]

Incompatibilities Strong oxidizing agents [1][2][4]

Personal Protective Equipment (PPE)
Adequate personal protective equipment is essential to minimize exposure and ensure safety.

The following table summarizes the recommended PPE for handling D-Galactose
pentaacetate.
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Body Part
Personal Protective
Equipment (PPE)

Standards/Specific
ations

Citations

Eyes/Face

Safety glasses with

side-shields or

chemical safety

goggles.

OSHA 29 CFR

1910.133 or European

Standard EN166.

[1][2][4]

Skin

Chemical-resistant

gloves (e.g., nitrile

rubber) and a lab

coat.

Inspect gloves for

integrity before use.
[1][2][4]

Respiratory

Not required under

normal use with

adequate ventilation.

A NIOSH/MSHA-

approved respirator

(e.g., N95 dust mask)

should be used if dust

is generated or

ventilation is poor.

OSHA 29 CFR

1910.134 or European

Standard EN 149.

[1][4][9]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for safety and to maintain the integrity of

experiments.

Preparation and Engineering Controls
Ventilation: Always handle D-Galactose pentaacetate in a well-ventilated area. A chemical

fume hood is recommended, especially when working with solvents.[1]

Pre-use Inspection: Before starting, ensure all necessary PPE is available and in good

condition. Check that safety equipment, such as an eyewash station and safety shower, is

accessible.

Handling the Solid Compound

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://hmdb.ca/system/metabolites/msds/000/003/030/original/HMDB03449.pdf?1358461766
https://www.fishersci.com/store/msds?partNumber=AAA1216314&productDescription=BETA-D-GALACTOSE+PENTACET+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=10357810&productDescription%3D100GR+beta-D-Galactose+pentaacetate%2C+99+%25&countryCode=BE&language=en
https://hmdb.ca/system/metabolites/msds/000/003/030/original/HMDB03449.pdf?1358461766
https://www.fishersci.com/store/msds?partNumber=AAA1216314&productDescription=BETA-D-GALACTOSE+PENTACET+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=10357810&productDescription%3D100GR+beta-D-Galactose+pentaacetate%2C+99+%25&countryCode=BE&language=en
https://hmdb.ca/system/metabolites/msds/000/003/030/original/HMDB03449.pdf?1358461766
https://www.fishersci.be/store/msds?partNumber=10357810&productDescription%3D100GR+beta-D-Galactose+pentaacetate%2C+99+%25&countryCode=BE&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Galactose.pdf
https://www.benchchem.com/product/b020742?utm_src=pdf-body
https://hmdb.ca/system/metabolites/msds/000/003/030/original/HMDB03449.pdf?1358461766
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: When weighing the powder, avoid generating dust.[9][10] Use a chemical spatula

and weigh the material on a balance located within a fume hood or in an area with good local

exhaust ventilation.

Transfers: Conduct transfers of the solid carefully to prevent spillage and aerosolization.

Avoid Contact: Prevent direct contact with skin and eyes.[1] Do not ingest or inhale the

powder.[1]

Hygiene: Wash hands thoroughly with soap and water after handling, before eating, drinking,

or smoking.[1][4]

Storage
Container: Store in a tightly sealed container to prevent moisture absorption and

contamination.[1]

Conditions: Keep in a cool, dry, and well-ventilated place away from incompatible materials

like strong oxidizing agents.[1][2][4]

Handling and Safety Workflow
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Caption: Workflow for safe handling of D-Galactose pentaacetate.

Emergency and Disposal Plans
Accidental Release Measures (Spills)

Evacuate: If a large amount is spilled, restrict access to the area.

Ventilate: Ensure the area is well-ventilated.
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Containment: Wearing appropriate PPE, carefully sweep or vacuum the spilled solid.[1][2]

Avoid actions that create dust.[9][10]

Collection: Place the collected material into a suitable, labeled container for disposal.[1][2]

Cleaning: Clean the spill area thoroughly with a damp cloth or sponge, and dispose of

cleaning materials in the designated waste container.

First Aid Measures
Exposure Route First Aid Procedure Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention if irritation

develops.

[1]

Skin Contact

Flush skin with plenty of soap

and water for at least 15

minutes while removing

contaminated clothing. Seek

medical attention if irritation

persists.

[1][3]

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If not breathing, give

artificial respiration. Seek

medical attention if symptoms

appear.

[1][3]

Ingestion

Do not induce vomiting. If the

person is conscious and alert,

give 2-4 cupfuls of water or

milk. Never give anything by

mouth to an unconscious

person. Seek medical

attention.

[1]
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Disposal Plan
Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste. Consult local, regional, and national

regulations for proper classification and disposal.[2][11]

Disposal Method: Dispose of unused D-Galactose pentaacetate and any contaminated

materials (e.g., gloves, cleaning supplies) in a designated chemical waste container.[10] Do

not empty into drains.[2][12]

Container Disposal: Decontaminate empty containers before recycling or disposal according

to institutional and regulatory guidelines.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling D-
Galactose pentaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020742#personal-protective-equipment-for-handling-
d-galactose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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